Cas no 84102-75-0 (5-Cyanobenzofuran-2-carboxylic acid)

5-Cyanobenzofuran-2-carboxylic acid is a versatile heterocyclic compound featuring a benzofuran core substituted with a cyano group at the 5-position and a carboxylic acid moiety at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions, while the carboxylic acid allows for further derivatization via esterification or amidation. Its rigid benzofuran scaffold contributes to stability and potential applications in medicinal chemistry, such as kinase inhibitor development. The compound is typically handled under standard laboratory conditions, requiring protection from moisture for long-term storage.

5-Cyanobenzofuran-2-carboxylic acid structure

84102-75-0 structure

Product Name:5-Cyanobenzofuran-2-carboxylic acid

CAS No:84102-75-0

MF:C₁₀H₅NO₃

MW:187.151602506638

MDL:MFCD09837162

CID:60661

PubChem ID:10236054

Update Time:2025-06-08

5-Cyanobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyanobenzofuran-2-carboxylic acid
- 2-BENZOFURANCARBOXYLIC ACID, 5-CYANO-
- 5-Cyano-2-benzofurancarboxylic acid
- 5-Cyano-2-benzofurancarboxylic acid (ACI)
- 5-Cyano-2-benzo[b]furancarboxylic acid
- DB-075998
- 1-acetyl-5-bromo-2,3-dihydro-2-methyl-1H-Indole-7-sulfonyl chloride
- CS-12289
- 84102-75-0
- CS-0005546
- AC2068
- SY045690
- SCHEMBL1819421
- 5-cyanobenzofuran-2-carboxylicAcid
- AKOS000320426
- 5-CYANO-1-BENZOFURAN-2-CARBOXYLIC ACID
- AC-27186
- UJQXZANNFIHPGV-UHFFFAOYSA-N
- DTXSID00437034
- MFCD09837162
- MDL： MFCD09837162
- Inchi： 1S/C10H5NO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4H,(H,12,13)
- InChI Key： UJQXZANNFIHPGV-UHFFFAOYSA-N
- SMILES： N#CC1C=C2C(OC(C(O)=O)=C2)=CC=1

Computed Properties

Exact Mass: 187.026943022g/mol
Monoisotopic Mass: 187.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 74.2Å²

Experimental Properties

Density: 1.47

5-Cyanobenzofuran-2-carboxylic acid Pricemore >>

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TRC	C075105-50mg	5-Cyanobenzofuran-2-carboxylic acid	84102-75-0		50mg	$ 435.00	2022-06-06
TRC	C075105-100mg	5-Cyanobenzofuran-2-carboxylic acid	84102-75-0		100mg	$ 725.00	2022-06-06
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07585-1g	5-Cyanobenzofuran-2-carboxylic acid	84102-75-0	95%	1g	¥9589.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07585-5g	5-Cyanobenzofuran-2-carboxylic acid	84102-75-0	95%	5g	¥18759.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07585-250mg	5-Cyanobenzofuran-2-carboxylic acid	84102-75-0	95%	250mg	¥3679.0	2024-07-16
abcr	AB527061-250 mg	5-Cyanobenzofuran-2-carboxylic acid; .	84102-75-0		250MG	€509.40	2023-07-11
abcr	AB527061-1 g	5-Cyanobenzofuran-2-carboxylic acid; .	84102-75-0		1g	€1,133.40	2023-07-11